Cas no 80418-70-8 (Octanoic acid, 8-chloro-, chloromethyl ester)

• Product name: Octanoic acid, 8-chloro-, chloromethyl ester
• CAS No: 80418-70-8
• MF: C₉H₁₆O₂Cl₂
• MW: 227.12814
• CID: 705692
• PubChem ID: 525226

Octanoic acid, 8-chloro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 8-chloro-, chloromethyl ester
• chloromethyl 8-chlorooctanoate
• Chloromethyl 8-chloro-octanoate
• 80418-70-8
• 8-Chlorooctanoic acid, chloromethyl ester
• DTXSID20335447
• YEDAJMGEJCGDOV-UHFFFAOYSA-N

• Inchi： InChI=1S/C9H16Cl2O2/c10-7-5-3-1-2-4-6-9(12)13-8-11/h1-8H2
• InChI Key： YEDAJMGEJCGDOV-UHFFFAOYSA-N
• SMILES： C(CCCC(=O)OCCl)CCCCl

Computed Properties

• Exact Mass: 226.0527351g/mol
• Monoisotopic Mass: 226.0527351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų